N,N-Dimethyl-N-(prop-2-en-1-yl)octadecan-1-aminium chloride

• CAS No.: 62266-68-6
• Molecular Formula: C23H48ClN
• Molecular Weight: 374.1 g/mol
• IUPAC Name: dimethyl-octadecyl-prop-2-enylazanium;chloride
• InChI: InChI=1S/C23H48N.ClH/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-24(3,4)22-6-2;/h6H,2,5,7-23H2,1,3-4H3;1H/q+1;/p-1
• InChI Key: AVWKSSYTZYDQFG-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[N+](C)(C)CC=C.[Cl-]

Description

N,N-Dimethyl-N-(prop-2-en-1-yl)octadecan-1-aminium chloride is a useful research compound. Its molecular formula is C23H48ClN and its molecular weight is 374.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 2-liter reaction vessel equipped with a mechanical stirrer and a reflux condenser was charged with 660.0 gm. dimethyl octadecyl amine, 199.0 gm. (2.19 mol) allyl chloride, 13.3 (0.11 mol) gm. allyl bromide, 20 gm. sodium bicarbonate, and 350 ml. isopropyl alcohol. This mixture was heated under reflux overnight. Analyses of a filtered aliquot indicated the reaction was complete. The mixture was filtered and upon analysis had an Effective gram MW of 496.74.